Cas no 1261873-36-2 (3-Amino-5-(trifluoromethoxy)benzonitrile)

• Product Name: 3-Amino-5-(trifluoromethoxy)benzonitrile
• CAS No: 1261873-36-2
• MF: C₈H₅F₃N₂O
• MW: 202.133311986923
• CID: 4988320
• PubChem ID: 129959391
• Update Time: 2024-11-07

3-Amino-5-(trifluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(trifluoromethoxy)benzonitrile
• 1261873-36-2
• AT33809

• Inchi： 1S/C8H5F3N2O/c9-8(10,11)14-7-2-5(4-12)1-6(13)3-7/h1-3H,13H2
• InChI Key： KLPKEPYCIRDOSP-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C#N)C=C(C=1)N)(F)F

Computed Properties

• Exact Mass: 202.03539727g/mol
• Monoisotopic Mass: 202.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 59